2-((4-amino-5-methyl-4H-1,2,4-triazol-3-yl)thio)-N-(5-(2-chlorobenzyl)thiazol-2-yl)acetamide

• IUPAC Name: 2-[(4-amino-5-methyl-1,2,4-triazol-3-yl)sulfanyl]-N-[5-[(2-chlorophenyl)methyl]-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C15H15ClN6OS2/c1-9-20-21-15(22(9)17)24-8-13(23)19-14-18-7-11(25-14)6-10-4-2-3-5-12(10)16/h2-5,7H,6,8,17H2,1H3,(H,18,19,23)
• InChI Key: SDORJJKNEOTGBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(N1N)SCC(=O)NC2=NC=C(S2)CC3=CC=CC=C3Cl
• Molecular Formula: C15H15ClN6OS2
• Molecular Weight: 394.9 g/mol

Description

2-((4-amino-5-methyl-4H-1,2,4-triazol-3-yl)thio)-N-(5-(2-chlorobenzyl)thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C15H15ClN6OS2 and its molecular weight is 394.9. The purity is usually 95%.
BenchChem offers high-quality 2-((4-amino-5-methyl-4H-1,2,4-triazol-3-yl)thio)-N-(5-(2-chlorobenzyl)thiazol-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((4-amino-5-methyl-4H-1,2,4-triazol-3-yl)thio)-N-(5-(2-chlorobenzyl)thiazol-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

This compound is a versatile starting material for synthesizing various heterocyclic compounds. Schmeyers and Kaupp (2002) detailed how thioureido-acetamides, related to the compound , are quantitatively accessible and serve as precursors for one-pot cascade reactions. These reactions efficiently produce 2-iminothiazoles, thioparabanic acids, and functionalized thiohydantoins, highlighting the compound's role in generating important heterocycles with excellent atom economy (J. Schmeyers & G. Kaupp, 2002).

Anticancer Activity

Yurttaş, Tay, and Demirayak (2015) synthesized a series of N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic rings, including the compound of interest. These derivatives exhibited significant anticancer activity against various human tumor cell lines, underlining the compound's potential as a pharmacophore in anticancer drug development (L. Yurttaş, Funda Tay, & Ş. Demirayak, 2015).

Ostapiuk, Matiychuk, and Obushak (2015) further explored the synthesis and anticancer properties of derivatives of the compound, demonstrating activity against melanoma and breast cancer cell lines. This research underscores the compound's utility in creating effective cancer therapeutics (Y. Ostapiuk, V. Matiychuk, & M. Obushak, 2015).

Antimicrobial Activity

Cankilic and Yurttaş (2017) investigated the antimicrobial effects of novel thiazole derivatives, including derivatives of the compound . These substances demonstrated considerable antimicrobial activity against a range of pathogenic microorganisms, highlighting the compound's potential in developing new antimicrobial agents (M. Y. Cankilic & L. Yurttaş, 2017).